Cas no 1256481-07-8 (1-(5-Chloro-2-methoxyphenyl)-2-methoxyethan-1-one)

• Product Name: 1-(5-Chloro-2-methoxyphenyl)-2-methoxyethan-1-one
• CAS No: 1256481-07-8
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 5167967
• Update Time: 2025-06-09

1-(5-Chloro-2-methoxyphenyl)-2-methoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-2-methoxyphenyl)-2-methoxyethan-1-one
• 1-(5-chloro-2-methoxyphenyl)-2-methoxyethanone

• Inchi： 1S/C10H11ClO3/c1-13-6-9(12)8-5-7(11)3-4-10(8)14-2/h3-5H,6H2,1-2H3
• InChI Key： PSOKBNGNWKGBDS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(COC)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-Chloro-2-methoxyphenyl)-2-methoxyethan-1-one

Professional Introduction to Compound with CAS No 1256481-07-8 and Product Name 1-(5-Chloro-2-methoxyphenyl)-2-methoxyethan-1-one

The compound in question, identified by the CAS number 1256481-07-8, is a significant molecule in the realm of chemical and pharmaceutical research. Its systematic name, 1-(5-Chloro-2-methoxyphenyl)-2-methoxyethan-1-one, provides a detailed insight into its structural framework, which comprises a phenyl ring substituted with chloro and methoxy groups, linked to an acetyl moiety. This particular configuration makes it a compound of considerable interest for synthetic chemists and biologists alike.

The structural attributes of this compound suggest potential applications in the synthesis of various bioactive molecules. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring can influence its reactivity and interaction with biological targets. Specifically, the 5-Chloro-2-methoxyphenyl moiety is known to be a versatile scaffold in medicinal chemistry, often employed in the development of drugs due to its ability to modulate enzyme activity and receptor binding.

In recent years, there has been a surge in research focusing on phenyl derivatives as pharmacophores. These compounds have shown promise in treating a wide range of diseases, including neurological disorders, inflammation, and cancer. The 1-(5-Chloro-2-methoxyphenyl)-2-methoxyethan-1-one structure is no exception and has been explored in several preclinical studies for its potential therapeutic effects.

One of the most intriguing aspects of this compound is its potential role as an intermediate in the synthesis of more complex molecules. The methoxy groups on both the phenyl ring and the acetyl moiety provide multiple sites for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has made it a valuable building block in drug discovery pipelines.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate how 1-(5-Chloro-2-methoxyphenyl)-2-methoxyethan-1-one interacts with target proteins and enzymes. These simulations have hinted at its potential as an inhibitor of certain kinases and transcription factors, which are implicated in various diseases.

The pharmaceutical industry has always been keen on exploring novel derivatives of known scaffolds due to their reduced risk compared to developing entirely new molecules from scratch. The 5-Chloro-2-methoxyphenyl group, in particular, has a proven track record of being pharmacologically active. Therefore, compounds like 1-(5-Chloro-2-methoxyphenyl)-2-methoxyethan-1-one are often prioritized for further investigation.

In vitro studies have begun to unravel the mechanistic aspects of this compound's action. Initial assays suggest that it may exert its effects by modulating the activity of certain enzymes involved in signal transduction pathways. For instance, it has shown promise in inhibiting cyclin-dependent kinases (CDKs), which are crucial regulators of cell cycle progression. Such findings are particularly exciting given the role CDKs play in cancer development.

Moreover, the compound's ability to cross the blood-brain barrier has been a subject of interest. This property is essential for treating neurological disorders, where therapeutic agents need to reach their targets within the central nervous system. Preliminary data indicate that 1-(5-Chloro-2-methoxyphenyl)-2-methoxyethan-1-one possesses the necessary physicochemical properties for effective penetration into the brain.

The synthesis of this compound involves several key steps that highlight its complexity and the skill required to produce it on a scalable basis. The chloromethylation step followed by condensation with acetone is a common route used in organic synthesis labs. However, optimizing these reactions for high yield and purity remains a challenge that many researchers are tackling.

As our understanding of molecular interactions continues to evolve, so does our ability to design more effective drugs. The case of 1-(5-Chloro-2-methoxyphenyl)-2-methoxyethan-1-one exemplifies how a seemingly simple molecule can lead to groundbreaking discoveries. Its journey from a basic chemical structure to a potential therapeutic agent underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists.

In conclusion, CAS No 1256481-07-8 represents more than just a chemical identifier; it symbolizes a molecule with untapped potential. The systematic name 1-(5-Chloro-2-methoxyphenyl)-2-methoxyethan-1-one encapsulates its structural elegance and functional diversity. As research progresses, we can expect this compound to play an increasingly significant role in drug development, offering new hope for patients suffering from various diseases.